Cas no 892458-83-2 (ethyl 2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole-1-carboxylate)

• Product Name: ethyl 2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole-1-carboxylate
• CAS No: 892458-83-2
• MF: C₁₄H₁₅F₃N₂O₂S
• MW: 332.341312646866
• CID: 6251155
• PubChem ID: 4123638
• Update Time: 2025-07-18

ethyl 2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole-1-carboxylate
• AKOS024589297
• F0630-1472
• MLS000684690
• SMR000323213
• 892458-83-2
• ethyl 2-((4-(trifluoromethyl)benzyl)thio)-4,5-dihydro-1H-imidazole-1-carboxylate
• ethyl 2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazole-1-carboxylate
• HMS1650J15
• ethyl 2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4,5-dihydro-1H-imidazole-1-carboxylate
• DTXSID801323611
• VU0326499-2
• CHEMBL1575617

• Inchi： 1S/C14H15F3N2O2S/c1-2-21-13(20)19-8-7-18-12(19)22-9-10-3-5-11(6-4-10)14(15,16)17/h3-6H,2,7-9H2,1H3
• InChI Key： PQQAEAAQYIKGRP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C(F)(F)F)=CC=1)C1=NCCN1C(=O)OCC

Computed Properties

• Exact Mass: 332.08063339g/mol
• Monoisotopic Mass: 332.08063339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų

Additional information on ethyl 2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole-1-carboxylate

Professional Introduction to Ethyl 2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole-1-carboxylate (CAS No. 892458-83-2)

Ethyl 2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole-1-carboxylate (CAS No. 892458-83-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of imidazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its structure enhances its pharmacological properties, making it a valuable candidate for further research and development.

The chemical structure of Ethyl 2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole-1-carboxylate is characterized by a central imidazole ring substituted with an ethyl ester group at the 1-position and a sulfanyl group linked to a 4-(trifluoromethyl)phenylmethyl moiety at the 2-position. This unique arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets.

In recent years, there has been a growing interest in the development of novel imidazole-based compounds due to their potential applications in treating various diseases. The trifluoromethyl group, in particular, is widely recognized for its ability to improve metabolic stability, lipophilicity, and binding affinity towards biological targets. This feature makes Ethyl 2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole-1-carboxylate an attractive scaffold for drug discovery efforts.

The synthesis of Ethyl 2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the imidazole ring through condensation reactions, followed by functionalization with the ethyl ester group and the sulfanyl moiety. The introduction of the trifluoromethyl group typically involves halogenation followed by metal-mediated cross-coupling reactions.

The pharmacological profile of Ethyl 2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole-1-carboxylate has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, it has shown promise in inhibiting kinases that are overexpressed in cancer cells, thereby potentially serving as an anticancer agent. Additionally, its interaction with other biological targets suggests possible applications in treating inflammatory diseases and neurological disorders.

The use of computational chemistry techniques has been instrumental in understanding the binding mode of Ethyl 2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole-1-carboxylate to its biological targets. Molecular docking studies have revealed that the trifluoromethyl group plays a critical role in stabilizing the interactions between the compound and its target proteins. This insight has guided the optimization of analogs with improved pharmacokinetic properties.

In conclusion, Ethyl 2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole-1-carboxylate(CAS No. 892458-83-2 strong>) is a promising compound with significant potential in pharmaceutical applications. Its unique structure and biological activities make it an excellent candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a vital role in addressing unmet medical needs.